N-{[1-(thiophen-2-yl)cyclopentyl]methyl}-4-(trifluoromethyl)benzamide

• IUPAC Name: N-[(1-thiophen-2-ylcyclopentyl)methyl]-4-(trifluoromethyl)benzamide
• InChI: InChI=1S/C18H18F3NOS/c19-18(20,21)14-7-5-13(6-8-14)16(23)22-12-17(9-1-2-10-17)15-4-3-11-24-15/h3-8,11H,1-2,9-10,12H2,(H,22,23)
• InChI Key: ZRZSPFJSZSEDFD-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)(CNC(=O)C2=CC=C(C=C2)C(F)(F)F)C3=CC=CS3
• Molecular Formula: C18H18F3NOS
• Molecular Weight: 353.4 g/mol

Description

This compound is a thiophene-based analog. Thiophene-based analogs have been of interest to a growing number of scientists as a potential class of biologically active compounds. They play a vital role for medicinal chemists to improve advanced compounds with a variety of biological effects.

Synthesis Analysis

A series of novel substituted-N- (6- (4- (pyrazine-2-carbonyl)piperazine/homopiperazine-1-yl)pyridin-3-yl)benzamide derivatives were designed, synthesized, and evaluated for their anti-tubercular activity. The synthesis of thiophene derivatives is typically achieved by heterocyclization of various substrates.

Molecular Structure Analysis

The molecular weights of the synthesized molecules were less than 725 daltons with less than 6 hydrogen bond donors and less than 20 hydrogen bond acceptors. This fulfills the criteria of Lipinski’s rule of five and were found to be in the acceptable range for evaluation of the drug-like molecules.

Chemical Reactions Analysis

The condensation reaction, including Gewald, Paal–Knorr, Fiesselmann, and Hinsberg synthesis, are typical and significant synthetic methods to thiophene derivatives. The Gewald is a condensation reaction between sulfur, an α-methylene carbonyl compound, and an α-cyano ester, which makes aminothiophene derivatives.

Mechanism of Action

While the exact mechanism of action for this specific compound is not mentioned in the sources, it’s worth noting that thiopropamine, a similar thiophene-based compound, is likely to be a norepinephrine–dopamine reuptake inhibitor and/or releasing agent.

Future Directions

The molecular interactions of the derivatised conjugates in docking studies reveal their suitability for further development. This suggests that there is potential for future research and development in this area.